Cas no 677326-76-0 (3-(5-Methyl-3-phenylisoxazol-4-yl)-3-oxo-propionic acid ethyl ester)
3-(5-Methyl-3-phenylisoxazol-4-yl)-3-oxo-propionic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-methyl-3-phenylisoxazol-4-yl)-3-oxo-propionic acid ethyl ester
- Ethyl 3-(5-methyl-3-phenylisoxazol-4-yl)-3-oxopropanoate
- ethyl 3-(5-methyl-3-phenyl-1,2-oxazol-4-yl)-3-oxopropanoate
- 3-(5-Methyl-3-phenyl-isoxazol-4-yl)-3-oxo-propionic acid ethyl ester
- 3-(5-methyl-3-phenylisoxazol-4-yl)-3-oxopropionic acid ethyl ester
- 3-(5-Methyl-3-phenylisoxazol-4-yl)-3-oxo-propionic acid ethyl ester
-
- Inchi: 1S/C15H15NO4/c1-3-19-13(18)9-12(17)14-10(2)20-16-15(14)11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
- InChI Key: QTRWOECTSHVHTF-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(CC(=O)OCC)=O)C(C2C=CC=CC=2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 352
- XLogP3: 2.5
- Topological Polar Surface Area: 69.4
3-(5-Methyl-3-phenylisoxazol-4-yl)-3-oxo-propionic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM523884-1g |
Ethyl 3-(5-methyl-3-phenylisoxazol-4-yl)-3-oxopropanoate |
677326-76-0 | 97% | 1g |
$540 | 2023-01-07 | |
| Crysdot LLC | CD11073953-1g |
Ethyl 3-(5-methyl-3-phenylisoxazol-4-yl)-3-oxopropanoate |
677326-76-0 | 97% | 1g |
$546 | 2024-07-18 |
3-(5-Methyl-3-phenylisoxazol-4-yl)-3-oxo-propionic acid ethyl ester Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 3-(5-Methyl-3-phenylisoxazol-4-yl)-3-oxo-propionic acid ethyl ester
Introduction to 3-(5-Methyl-3-phenylisoxazol-4-yl)-3-oxo-propionic acid ethyl ester (CAS No. 677326-76-0) and Its Emerging Applications in Chemical Biology and Medicine
The compound 3-(5-Methyl-3-phenylisoxazol-4-yl)-3-oxo-propionic acid ethyl ester, identified by its CAS number 677326-76-0, represents a structurally intriguing molecule with significant potential in the realms of chemical biology and pharmaceutical research. This compound belongs to the isoxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both phenyl and methyl substituents in the isoxazole ring, along with the ethyl ester functionality at the propionic acid moiety, endows this molecule with unique chemical and pharmacological properties that have garnered interest from researchers worldwide.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of isoxazole derivatives due to their demonstrated efficacy in modulating various biological pathways. The specific arrangement of atoms in 3-(5-Methyl-3-phenylisoxazol-4-yl)-3-oxo-propionic acid ethyl ester suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for drug discovery. Specifically, the isoxazole core is known to exhibit bioactivity in contexts ranging from anti-inflammatory to anticancer applications, largely attributed to its ability to interfere with key signaling cascades.
One of the most compelling aspects of this compound is its structural versatility, which allows for further derivatization and optimization. Researchers have been particularly interested in leveraging its scaffold to develop novel therapeutics targeting diseases with unmet medical needs. For instance, studies have hinted at its potential role in inhibiting enzymes involved in metabolic pathways, which could be exploited for treating conditions such as diabetes and hyperlipidemia. The ethyl ester group at the propionic acid moiety also provides a handle for chemical modifications, enabling the synthesis of analogs with enhanced pharmacokinetic profiles.
Recent advancements in computational chemistry have facilitated the rapid screening of compounds like 3-(5-Methyl-3-phenylisoxazol-4-yl)-3-oxo-propionic acid ethyl ester for binding affinity to biological targets. Molecular docking simulations have shown that this molecule can interact with proteins implicated in cancer progression, suggesting its potential as an anticancer agent. Furthermore, preclinical studies have begun to explore its effects on cellular proliferation and apoptosis, providing preliminary evidence of its therapeutic promise. These findings align with broader trends in medicinal chemistry where isoxazole derivatives are being increasingly recognized for their therapeutic potential.
The synthesis of 3-(5-Methyl-3-phenylisoxazol-4-yl)-3-oxo-propionic acid ethyl ester presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in enabling efficient access to such molecules. Catalytic processes and transition-metal-catalyzed reactions have been particularly instrumental in constructing the isoxazole core with high regioselectivity and yield. This progress has not only simplified the production of this compound but also paved the way for synthesizing more complex derivatives with tailored biological activities.
From a pharmacological perspective, the compound's dual functionality—combining an isoxazole scaffold with an ester group—makes it a versatile tool for investigating receptor-ligand interactions. This duality allows researchers to modulate both hydrophobic and hydrophilic interactions, which are critical for achieving optimal drug-receptor binding. Additionally, the phenyl substituent introduces a rigid planar structure that can enhance binding affinity through π-stacking interactions with aromatic residues in target proteins. Such features are often leveraged in drug design to improve efficacy and selectivity.
The growing interest in 3-(5-Methyl-3-phenylisoxazol-4-yl)-3-oxo-propionic acid ethyl ester extends beyond academic research; it has also caught the attention of pharmaceutical companies looking to expand their pipelines of innovative therapeutics. Several companies are currently exploring derivatives of this compound as potential candidates for treating neurological disorders, where modulation of neurotransmitter pathways is crucial. Preliminary data suggest that analogs of this molecule may exhibit properties similar to known therapeutic agents but with improved tolerability and reduced side effects.
In conclusion, 3-(5-Methyl-3-phenylisoxazol-4-yl)-3-oxo-propionic acid ethyl ester (CAS No. 677326-76-0) stands out as a structurally fascinating and biologically relevant compound with significant therapeutic potential. Its unique combination of functional groups makes it an attractive scaffold for drug discovery, while recent advances in synthetic chemistry have made it more accessible than ever before. As research continues to uncover new applications for this molecule and its derivatives, it is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.
677326-76-0 (3-(5-Methyl-3-phenylisoxazol-4-yl)-3-oxo-propionic acid ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)